Cas no 1713476-54-0 (2-(5-Amino-3-isopropyl-4-methanesulfonyl-pyrazol-1-yl)-ethanol)

• Product Name: 2-(5-Amino-3-isopropyl-4-methanesulfonyl-pyrazol-1-yl)-ethanol
• CAS No: 1713476-54-0
• MF: C₉H₁₇N₃O₃S
• MW: 247.31458067894
• CID: 5191503
• Update Time: 2025-05-26

2-(5-Amino-3-isopropyl-4-methanesulfonyl-pyrazol-1-yl)-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-(5-Amino-3-isopropyl-4-methanesulfonyl-pyrazol-1-yl)-ethanol
• 1H-Pyrazole-1-ethanol, 5-amino-3-(1-methylethyl)-4-(methylsulfonyl)-

• Inchi： 1S/C9H17N3O3S/c1-6(2)7-8(16(3,14)15)9(10)12(11-7)4-5-13/h6,13H,4-5,10H2,1-3H3
• InChI Key： USWQBQFKTQCRNK-UHFFFAOYSA-N
• SMILES： N1(CCO)C(N)=C(S(C)(=O)=O)C(C(C)C)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 2-(5-Amino-3-isopropyl-4-methanesulfonyl-pyrazol-1-yl)-ethanol

Research Brief on 2-(5-Amino-3-isopropyl-4-methanesulfonyl-pyrazol-1-yl)-ethanol (CAS: 1713476-54-0)

In recent years, the compound 2-(5-Amino-3-isopropyl-4-methanesulfonyl-pyrazol-1-yl)-ethanol (CAS: 1713476-54-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This pyrazole derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel kinase inhibitors and anti-inflammatory agents. The presence of both amino and methanesulfonyl groups in its structure enhances its binding affinity to specific biological targets, making it a valuable scaffold for drug discovery.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of this compound. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-(5-Amino-3-isopropyl-4-methanesulfonyl-pyrazol-1-yl)-ethanol exhibits potent inhibitory effects on certain protein kinases involved in inflammatory pathways. The researchers employed a combination of in vitro assays and molecular docking simulations to identify the compound's binding interactions with key residues in the kinase active site. These findings suggest its potential as a lead compound for the development of next-generation anti-inflammatory drugs.

Another notable advancement in the research of this compound is its application in targeted cancer therapy. A preclinical study conducted by a team at the National Cancer Institute revealed that derivatives of 2-(5-Amino-3-isopropyl-4-methanesulfonyl-pyrazol-1-yl)-ethanol could selectively inhibit the proliferation of cancer cells with minimal toxicity to normal cells. The study highlighted the compound's ability to modulate specific signaling pathways, such as the PI3K/AKT/mTOR axis, which is frequently dysregulated in various malignancies. These results underscore the therapeutic potential of this compound in oncology.

In addition to its pharmacological applications, 2-(5-Amino-3-isopropyl-4-methanesulfonyl-pyrazol-1-yl)-ethanol has also been investigated for its chemical properties and synthetic utility. A recent publication in Organic Letters detailed an efficient synthetic route for this compound, emphasizing its scalability and cost-effectiveness. The authors reported a high-yield, one-pot synthesis method that could facilitate its large-scale production for further research and development. This methodological advancement is expected to accelerate the exploration of its derivatives and analogs.

Despite these promising developments, challenges remain in the clinical translation of 2-(5-Amino-3-isopropyl-4-methanesulfonyl-pyrazol-1-yl)-ethanol. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive pharmacokinetic and toxicological studies. Future research directions may include structural optimization to improve its drug-like properties and the exploration of combination therapies to enhance its efficacy. Collaborative efforts between academia and industry will be crucial in advancing this compound from the bench to the bedside.

In conclusion, 2-(5-Amino-3-isopropyl-4-methanesulfonyl-pyrazol-1-yl)-ethanol represents a versatile and promising candidate in the realm of chemical biology and pharmaceutical research. Its multifaceted applications, ranging from anti-inflammatory agents to anticancer therapeutics, highlight its potential to address unmet medical needs. Continued research and development efforts will be essential to fully unlock its therapeutic value and bring it closer to clinical application.